4-Allyloxy-3-iodo-benzoic acid ethyl ester
Description
4-Allyloxy-3-iodo-benzoic acid ethyl ester is a chemical compound with the molecular formula C12H13IO3 and a molecular weight of 332.13 g/mol. This compound is characterized by the presence of an allyloxy group, an iodine atom, and an ethyl ester group attached to a benzoic acid core.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Allyloxy-3-iodo-benzoic acid ethyl ester typically involves the following steps:
Esterification: The conversion of the carboxylic acid group to an ethyl ester.
Allylation: The attachment of an allyloxy group to the aromatic ring.
A common synthetic route involves the use of iodobenzoic acid as a starting material. The iodobenzoic acid is first esterified using ethanol and a suitable acid catalyst to form the ethyl ester. Subsequently, the allyloxy group is introduced via an allylation reaction using allyl alcohol and a base .
Properties
IUPAC Name |
ethyl 3-iodo-4-prop-2-enoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13IO3/c1-3-7-16-11-6-5-9(8-10(11)13)12(14)15-4-2/h3,5-6,8H,1,4,7H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLORNXBEPQGAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)OCC=C)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13IO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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